Burns

Description

Burns are a type of injury to skin or other organic tissue primarily caused by heat, radiation, radioactivity, electricity, friction, or chemical contact. They range in severity from superficial (first-degree) to full-thickness (third-degree or higher), affecting the epidermis, dermis, and underlying tissues. Proper assessment and immediate medical intervention are crucial to prevent complications such as infection, fluid loss, and scarring, and to facilitate optimal healing and functional recovery.
